Cas no 2034363-80-7 (4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034363-80-7
• MF: C₁₉H₁₆N₄O₅S
• MW: 412.419142723084
• CID: 5468900
• Update Time: 2025-10-29

4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxopyrrolidin-1-yl)-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]benzenesulfonamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C19H16N4O5S/c24-17-7-8-18(25)23(17)13-3-5-14(6-4-13)29(26,27)22-12-15-19(21-10-9-20-15)16-2-1-11-28-16/h1-6,9-11,22H,7-8,12H2
• InChI Key： FFVASZPBTFLDCT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(NCC1C(C2=CC=CO2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 412.08414080 g/mol
• Monoisotopic Mass: 412.08414080 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 131
• Molecular Weight: 412.4

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide

Research Briefing on 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide (CAS: 2034363-80-7)

The compound 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide (CAS: 2034363-80-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique structural features including a furan-pyrazine core and a maleimide (2,5-dioxopyrrolidin-1-yl) moiety, has garnered attention for its potential applications in targeted drug discovery and protein modification strategies. Recent studies have explored its role as a covalent inhibitor and its interactions with biological targets, particularly in the context of enzyme modulation and therapeutic intervention.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's mechanism of action as a selective covalent modifier of cysteine residues in target proteins. The maleimide group enables irreversible binding to thiol groups, while the sulfonamide moiety contributes to target specificity. Computational docking studies suggest high affinity for kinases and other ATP-binding proteins, with experimental validation demonstrating nanomolar-level inhibition of selected targets. Notably, the furan-pyrazine component appears to enhance cellular permeability, addressing a common challenge in sulfonamide-based drug development.

In oncology applications, preclinical studies have shown promising results for 2034363-80-7 as a potential therapeutic agent. A 2024 study in Cancer Research reported its efficacy in inhibiting tumor growth in xenograft models, particularly for cancers with specific genetic mutations. The compound demonstrated synergistic effects when combined with standard chemotherapy regimens, suggesting potential for combination therapies. However, researchers caution that further optimization may be required to improve pharmacokinetic properties and reduce off-target effects observed in some in vivo models.

The chemical biology applications of this compound extend beyond therapeutic development. A recent Nature Chemical Biology publication (2024) detailed its use as a chemical probe for studying protein-protein interactions. The compound's ability to form stable covalent bonds with target proteins makes it particularly valuable for pull-down assays and mass spectrometry-based proteomics studies. Researchers have successfully employed it to map interaction networks of previously "undruggable" targets, opening new avenues for basic research and target identification.

From a synthetic chemistry perspective, several research groups have developed improved synthetic routes for 2034363-80-7, as reported in recent organic chemistry journals. The current most efficient method involves a five-step synthesis from commercially available starting materials, with an overall yield of 32%. Significant progress has been made in optimizing the critical sulfonamide coupling step, which previously presented challenges due to the steric hindrance of the furan-pyrazine moiety.

Looking forward, the compound's unique properties position it as a versatile tool in chemical biology and a lead candidate for further drug development. Ongoing research is exploring structural analogs to enhance selectivity and reduce potential toxicity. Several pharmaceutical companies have included derivatives of 2034363-80-7 in their discovery pipelines, particularly for oncology and inflammatory disease applications. As the understanding of its biological interactions deepens, this compound class may offer new opportunities for addressing challenging therapeutic targets.